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Introduction

NGAC G907-24 is a medium viscosity, near-transparent, general-purpose structural epoxy
adhesive. It is formulated for applications demanding strong adhesion to a variety of substrates
including glass, ceramics, metals, and plastics, coupled with high mechanical strength and
superior chemical resistance. While specific quantitative data on the chemical compatibility of
NGAC G907-24 is not publicly available from the manufacturer, this guide provides an overview
of the expected chemical resistance based on its likely composition as a bisphenol-A (BPA)
based epoxy resin.[1][2] Furthermore, it details standardized experimental protocols that can
be employed to generate specific compatibility data for critical applications.

Expected Chemical Compatibility of General-
Purpose Epoxy Adhesives

The following table summarizes the general chemical resistance of BPA-based epoxy resins. It
is crucial to note that this information should be used as a guideline only. For definitive
compatibility, testing under end-use conditions is strongly recommended. The resistance can
be influenced by factors such as temperature, concentration, and duration of exposure.
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Chemical Class Reagent Expected Resistance
Acids (Dilute) Acetic Acid (10%) Good
Hydrochloric Acid (10%) Good

Sulfuric Acid (10%) Good

Acids (Concentrated) Nitric Acid Poor
Sulfuric Acid Poor to Fair

Alkaline Solutions Sodium Hydroxide (10%) Excellent
Ammonium Hydroxide (10%) Excellent

Solvents (Alcohols) Ethanol Good
Isopropanol Good

Methanol Fair to Good

Solvents (Ketones) Acetone Poor to Fair
Methyl Ethyl Ketone (MEK) Poor

Solvents (Aromatic) Toluene Fair
Xylene Fair

Solvents (Chlorinated) Methylene Chloride Poor
Trichloroethylene Poor

Aqueous Solutions Salt Water Excellent
Deionized Water Excellent

Petroleum Products Gasoline Good
Diesel Fuel Excellent

Motor Oil Excellent

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol for Chemical Compatibility
Testing

For applications requiring documented evidence of chemical compatibility, a standardized test
method is essential. The following protocol is based on ASTM D543, "Standard Practices for
Evaluating the Resistance of Plastics to Chemical Reagents".[3]

Materials and Equipment

e Cured samples of NGAC G907-24 (minimum of 3 per reagent and control)
¢ Immersion containers with tight-fitting lids

o Chemical reagents of interest

e Analytical balance (accurate to 0.1 mg)

e Micrometer or caliper

¢ Mechanical testing apparatus (e.g., tensile tester)

o Controlled temperature environment (oven or incubator)

o Personal Protective Equipment (PPE) appropriate for the chemicals being handled

Procedure

o Sample Preparation: Prepare fully cured specimens of NGAC G907-24 according to the
manufacturer's recommended cure schedule. The geometry of the specimens will depend on
the properties to be evaluated (e.g., tensile bars for mechanical strength, small squares for
weight and dimension changes).

e Initial Measurements: Prior to exposure, measure and record the following for each
specimen:

o Weight

o Dimensions (length, width, thickness)
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o Appearance (color, clarity, surface texture)

o Mechanical properties (e.g., tensile strength, hardness) - if applicable.

e Immersion: Place the specimens in the immersion containers, ensuring they are fully
submerged in the chemical reagent. Use a sufficient volume of reagent to avoid significant
changes in concentration during the test. A control set of specimens should be kept in a
clean, dry environment at the same temperature.

o Exposure: Seal the containers and place them in the controlled temperature environment for
a specified duration. Typical exposure times are 24 hours, 7 days, and 30 days.

o Post-Exposure Analysis: After the exposure period, carefully remove the specimens from the
reagents, rinse with a non-reactive solvent if necessary, and gently pat dry.

e Final Measurements: Within a specified timeframe, re-measure and record the same
properties as in the initial measurements:

[¢]

Weight

Dimensions

o

[e]

Appearance

o

Mechanical properties

o Data Analysis: Calculate the percentage change in weight, dimensions, and mechanical
properties. Document any changes in appearance.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the chemical compatibility testing protocol.
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Caption: Chemical Compatibility Testing Workflow.
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Signaling Pathways and Logical Relationships

While signaling pathways are not directly applicable to the chemical compatibility of an epoxy
adhesive, a logical relationship diagram can illustrate the decision-making process for material
selection based on compatibility data.
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Caption: Material Qualification Decision Process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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